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molecular formula C11H8O2 B583944 2-Naphthalenecarboxylic Acid-13C6 CAS No. 1346602-42-3

2-Naphthalenecarboxylic Acid-13C6

Cat. No. B583944
CAS RN: 1346602-42-3
M. Wt: 178.137
InChI Key: UOBYKYZJUGYBDK-MROVPUMUSA-N
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Procedure details

Name
substrate
Quantity
0.5 mmol
Type
reactant
Reaction Step One
Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Reaction Step Two
[Compound]
Name
dppf
Quantity
0.085 mmol
Type
reagent
Reaction Step Three
Name
O=C(O)c2ccc1ccccc1c2
Yield
30

Identifiers

NAME
654

Inputs

Step One
Name
substrate
Quantity
0.5 mmol
Type
reactant
Smiles
CC(C)(C)C(=O)Oc2ccc1ccccc1c2
Step Two
Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Smiles
O=C=O
Step Three
[Compound]
Name
dppf
Quantity
0.085 mmol
Type
reagent
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other

Outcomes

Product
Details
Reaction Time
 48 h
Name
O=C(O)c2ccc1ccccc1c2
Type
product
Smiles
O=C(O)c2ccc1ccccc1c2
Measurements
Type Value Analysis
YIELD 30
Analyses
CUSTOM
Type
CUSTOM
Details
isolated analytical_yield

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.

Procedure details

Name
substrate
Quantity
0.5 mmol
Type
reactant
Reaction Step One
Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Reaction Step Two
[Compound]
Name
dppf
Quantity
0.085 mmol
Type
reagent
Reaction Step Three
Name
O=C(O)c2ccc1ccccc1c2
Yield
30

Identifiers

NAME
654

Inputs

Step One
Name
substrate
Quantity
0.5 mmol
Type
reactant
Smiles
CC(C)(C)C(=O)Oc2ccc1ccccc1c2
Step Two
Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Smiles
O=C=O
Step Three
[Compound]
Name
dppf
Quantity
0.085 mmol
Type
reagent
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other

Outcomes

Product
Details
Reaction Time
 48 h
Name
O=C(O)c2ccc1ccccc1c2
Type
product
Smiles
O=C(O)c2ccc1ccccc1c2
Measurements
Type Value Analysis
YIELD 30
Analyses
CUSTOM
Type
CUSTOM
Details
isolated analytical_yield

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.